1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane

• Molecular Formula: C9H15N3S
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 2-(1,4-diazepan-1-yl)-5-methyl-1,3-thiazole
• InChI: InChI=1S/C9H15N3S/c1-8-7-11-9(13-8)12-5-2-3-10-4-6-12/h7,10H,2-6H2,1H3
• InChI Key: KQSVAYLWECWILD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)N2CCCNCC2

Description

1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane is a heterocyclic compound that features a thiazole ring fused with a diazepane ring. The thiazole ring, containing both sulfur and nitrogen atoms, is known for its aromatic properties and is widely used in medicinal chemistry due to its biological activity . The diazepane ring, a seven-membered ring containing two nitrogen atoms, adds to the compound’s structural complexity and potential for diverse chemical reactivity.

Preparation Methods

The synthesis of 1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane can be achieved through various synthetic routes. One common method involves the reaction of 5-methyl-1,3-thiazol-2-amine with a suitable diazepane precursor under controlled conditions. The reaction typically requires a catalyst, such as silica sulfuric acid, and is carried out in a solvent like glycerol . Industrial production methods may involve similar synthetic routes but are optimized for higher yields and cost-effectiveness.

Chemical Reactions Analysis

1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane undergoes several types of chemical reactions, including:

Oxidation: The thiazole ring can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the reduction of any nitro or carbonyl groups present.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the C-2 position of the thiazole ring, using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to facilitate the desired transformations. Major products formed from these reactions depend on the specific reagents and conditions used but often include derivatives with modified functional groups.

Scientific Research Applications

1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in multicomponent reactions to create diverse molecular scaffolds.

Biology: The compound exhibits antibacterial and antifungal activities, making it a candidate for the development of new antimicrobial agents.

Medicine: Its potential as an anticancer agent is being explored due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: The compound is used in the development of new materials, such as dyes and pigments, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane involves its interaction with various molecular targets and pathways. For instance, its antibacterial activity is attributed to the inhibition of DNA gyrase, an enzyme crucial for bacterial DNA replication . In cancer research, the compound has been shown to induce apoptosis in cancer cells by disrupting specific signaling pathways and inhibiting key enzymes .

Comparison with Similar Compounds

1-(5-Methyl-1,3-thiazol-2-yl)-1,4-diazepane can be compared with other thiazole-containing compounds, such as:

Sulfathiazole: An antimicrobial drug with a similar thiazole ring but different functional groups.

Ritonavir: An antiretroviral drug that also contains a thiazole ring but is structurally more complex.

Tiazofurin: An anticancer agent with a thiazole ring and additional functional groups that contribute to its activity.

The uniqueness of this compound lies in its combination of the thiazole and diazepane rings, which imparts distinct chemical and biological properties not found in other similar compounds.